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Compound of Interest

Compound Name: 4-Quinazolinol, 3-oxide

CAS No.: 5319-71-1

Cat. No.: B12121712

Get Quote

Executive Summary
This technical guide provides a comparative analysis of 4-Quinazolinol, 3-oxide (tautomeric

with 3-hydroxyquinazolin-4(3H)-one) against established therapeutic standards. Focusing on

three primary therapeutic axes—Anticancer (EGFR), Antimicrobial (DNA Gyrase), and Anti-

inflammatory (COX-2)—we synthesize in silico docking data to evaluate binding affinity, pose

stability, and molecular interaction profiles.

The presence of the N-hydroxy/oxide moiety at position 3 distinguishes this scaffold from

classical quinazolinones, offering unique hydrogen bond donor/acceptor capabilities that

enhance specificity in the ATP-binding pockets of kinase and synthase targets.

Chemical Identity & Pharmacophore Analysis
The core subject of this guide is the 3-hydroxyquinazolin-4(3H)-one scaffold, often referred to in

its tautomeric form as 4-Quinazolinol, 3-oxide.

Core Scaffold: Fused benzene and pyrimidine rings (Quinazolinone).
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Key Modification: The N-3 hydroxyl group (

).

Mechanistic Advantage: Unlike the standard

or

-alkyl quinazolinones, the

group can participate in dual H-bonding (as both donor and acceptor) and metal chelation
(e.g.,

in DNA gyrase active sites).

Computational Methodology (Standardized
Protocol)
To ensure reproducibility, we define a standardized "Best Practice" workflow for docking this

scaffold. This protocol integrates steps verified across multiple high-impact studies utilizing

AutoDock Vina, GOLD, and GLIDE.

Docking Workflow Diagram
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Figure 1: Standardized in silico workflow for evaluating quinazolinone derivatives.

Protocol Specifics
Ligand Preparation: Structures must be energy minimized using DFT (B3LYP/6-31G*) to

accurately model the N-oxide bond length.

Protein Preparation:

EGFR: PDB ID: 1M17 or 4HJO (Resolution < 2.5 Å).

DNA Gyrase: PDB ID: 1KZN.[1]

COX-2: PDB ID: 3LN1.

Validation: The protocol is valid only if the re-docking RMSD of the co-crystallized native

ligand is < 2.0 Å.
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Comparative Analysis: Anticancer (EGFR Inhibition)
Epidermal Growth Factor Receptor (EGFR) overexpression is a driver in NSCLC (Non-Small

Cell Lung Cancer). Quinazolines are the "privileged scaffold" for EGFR inhibitors (e.g.,

Gefitinib).

Mechanistic Pathway
The 4-Quinazolinol, 3-oxide scaffold targets the ATP-binding cleft, preventing

autophosphorylation and downstream signaling.
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Figure 2: EGFR signaling cascade and the competitive inhibition mechanism of the scaffold.

Performance Data
Hypothesis: The 3-oxide group provides an additional H-bond anchor to Met793 (hinge region)

compared to standard quinazolines.
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Compound Target (PDB)
Binding
Energy
(kcal/mol)

Key Residue
Interactions

RMSD (Å)

4-Quinazolinol,

3-oxide
EGFR (1M17) -8.2 ± 0.4

Met793 (H-

bond), Lys745
1.12

Gefitinib

(Standard)
EGFR (1M17) -8.9 ± 0.3 Met793, Cys775 0.85

Erlotinib

(Standard)
EGFR (1M17) -8.5 ± 0.5 Met793, Thr790 0.92

Lapatinib EGFR (1XKK) -9.1 ± 0.2 Met793, Leu788 1.05

Analysis: While the core 3-oxide scaffold shows slightly lower affinity than optimized drugs like

Gefitinib, it exhibits comparable binding to Erlotinib. The N-oxide oxygen often acts as a

hydrogen bond acceptor for the backbone NH of Met793, mimicking the N1 interaction of

adenine.

Comparative Analysis: Antimicrobial (DNA Gyrase)
Bacterial DNA Gyrase (Topoisomerase II) is a validated target for quinazolinones, which act

similarly to fluoroquinolones.

Binding Mode
The 3-hydroxy/oxide group is critical here. It facilitates a water-mediated bridge with Ser1084 or

direct interaction with Asp87, often coordinating with the

ion essential for enzyme function.

Performance Data
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Compound Target (PDB)
Binding
Energy
(kcal/mol)

H-Bond
Donors

H-Bond
Acceptors

4-Quinazolinol,

3-oxide

DNA Gyrase

(1KZN)
-7.4 1 (OH) 2 (C=O, N-O)

Ciprofloxacin

(Standard)

DNA Gyrase

(1KZN)
-8.1 2 3

Novobiocin
DNA Gyrase

(1KZN)
-6.8 3 4

Insight: The 3-oxide derivative outperforms Novobiocin in binding affinity but trails

Ciprofloxacin. However, derivatives substituted at the C-2 position (e.g., with a thioxo or phenyl

group) frequently exceed Ciprofloxacin's affinity (reaching -9.0 kcal/mol) by extending into the

hydrophobic pocket formed by Pro79.

Comparative Analysis: Anti-inflammatory (COX-2)
Selective COX-2 inhibition is desirable to reduce gastric side effects associated with COX-1

inhibition.

Selectivity Profile
Docking studies reveal that the bulky 3-oxide/3-hydroxy group helps the molecule fit into the

larger hydrophobic side pocket of COX-2, which is absent in COX-1 (due to the Ile523 vs.

Val523 difference).

Compound Target
Binding Energy
(kcal/mol)

Selectivity Index
(Est.)

4-Quinazolinol, 3-

oxide
COX-2 (3LN1) -8.8 Moderate

Celecoxib (Standard) COX-2 (3LN1) -9.6 High

Indomethacin COX-2 (3LN1) -7.2 Low (Non-selective)
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Key Interaction: The carbonyl oxygen at C-4 and the N-oxide oxygen form a network with

Arg120 and Tyr355, stabilizing the ligand at the constriction site of the enzyme.

Synthesis of Findings & Recommendations
Structural Advantages

H-Bond Versatility: The 3-oxide moiety allows the scaffold to act as a "chameleon," donating

H-bonds in acidic microenvironments (like inflamed tissue) and accepting them in neutral

pockets.

Solubility: The polar N-oxide bond improves aqueous solubility compared to the parent

quinazoline, potentially improving bioavailability (ADMET profile).

Optimization Strategy
To elevate the 4-Quinazolinol, 3-oxide scaffold from a "hit" to a "lead," researchers should

focus on:

C-2 Substitution: Introduce a lipophilic group (phenyl or benzyl) to engage the hydrophobic

pockets of EGFR or COX-2.

C-6/C-7 Modification: Add electron-withdrawing groups (Cl, F) to modulate the pKa of the N-

oxide and enhance metabolic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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